![molecular formula C14H12N4O5 B5780358 N'-{[2-(4-nitrophenoxy)acetyl]oxy}-3-pyridinecarboximidamide](/img/structure/B5780358.png)
N'-{[2-(4-nitrophenoxy)acetyl]oxy}-3-pyridinecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-{[2-(4-nitrophenoxy)acetyl]oxy}-3-pyridinecarboximidamide, also known as NPY-30, is a chemical compound that has been studied extensively for its potential therapeutic applications.
Scientific Research Applications
N'-{[2-(4-nitrophenoxy)acetyl]oxy}-3-pyridinecarboximidamide has been studied for its potential therapeutic applications in a variety of diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and prostate cancer cells. In inflammation research, this compound has been shown to reduce inflammation in animal models of arthritis and colitis. In neurological disorder research, this compound has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.
Mechanism of Action
The mechanism of action of N'-{[2-(4-nitrophenoxy)acetyl]oxy}-3-pyridinecarboximidamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer growth, inflammation, and neurodegeneration. Specifically, this compound has been shown to inhibit the activity of enzymes such as COX-2 and MMP-9, which are involved in inflammation and cancer growth. It has also been shown to modulate signaling pathways such as the NF-κB pathway, which is involved in inflammation and cancer growth.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in animal and cell culture models. In cancer cells, this compound has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. In animal models of inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In animal models of neurodegeneration, this compound has been shown to reduce oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using N'-{[2-(4-nitrophenoxy)acetyl]oxy}-3-pyridinecarboximidamide in lab experiments is its relatively low toxicity compared to other compounds with similar therapeutic potential. However, one limitation is that this compound is not very soluble in water, which can make it difficult to administer in certain experimental settings. Additionally, more research is needed to fully understand the pharmacokinetics and pharmacodynamics of this compound in vivo.
Future Directions
Future research on N'-{[2-(4-nitrophenoxy)acetyl]oxy}-3-pyridinecarboximidamide could focus on several areas, including:
1. Further elucidating the mechanism of action of this compound, particularly in the context of cancer, inflammation, and neurodegeneration.
2. Developing more efficient synthesis methods for this compound that improve yield and purity.
3. Investigating the pharmacokinetics and pharmacodynamics of this compound in vivo, including its absorption, distribution, metabolism, and excretion.
4. Conducting preclinical and clinical trials to evaluate the safety and efficacy of this compound in humans for various diseases.
5. Exploring the potential of this compound as a lead compound for the development of novel therapeutics with improved efficacy and safety profiles.
In conclusion, this compound is a promising chemical compound that has shown potential therapeutic applications in cancer, inflammation, and neurological disorders. Further research is needed to fully understand its mechanism of action, pharmacokinetics and pharmacodynamics, and potential as a therapeutic agent.
Synthesis Methods
The synthesis method for N'-{[2-(4-nitrophenoxy)acetyl]oxy}-3-pyridinecarboximidamide involves the reaction of 2-(4-nitrophenoxy)acetic acid with 3-aminopyridine in the presence of a coupling reagent. The resulting compound is then treated with an isocyanate to form the final product. This method has been optimized to produce high yields of this compound with good purity.
properties
IUPAC Name |
[(Z)-[amino(pyridin-3-yl)methylidene]amino] 2-(4-nitrophenoxy)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4O5/c15-14(10-2-1-7-16-8-10)17-23-13(19)9-22-12-5-3-11(4-6-12)18(20)21/h1-8H,9H2,(H2,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWFOZZLLNOXJPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C(=NOC(=O)COC2=CC=C(C=C2)[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CN=C1)/C(=N/OC(=O)COC2=CC=C(C=C2)[N+](=O)[O-])/N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.